Cas no 28954-12-3 (L-allo-Threonine)

L-allo-Threonine structure

Product Name:L-allo-Threonine

CAS No:28954-12-3

Molecular Formula:C₄H₉NO₃

Molecular Weight:119.1192

MDL:MFCD00064268

CID:53401

PubChem ID:24852626

L-allo-Threonine Properties

Names and Identifiers

- L-Allothreonine
- (2S,3S)-(+)-allo-Threonine
- H-allo-Thr-OH
- (2S,3S)-2-amino-3-hydroxybutanoic acid
- Allo-Thr-OH
- H-L-allo-Thr-OH
- L(+)-allo-Threonine
- L-allo-Threonine
- (2S,3S)-2-Amino-3-hydroxybutyric acid
- allo
- allo-L-Threonine
- DL-allo-Threonine
- -Threonine
- allothreonine
- ALLO-THREONINE
- rel-(2S,3S)-2-Amino-3-hydroxybutanoic acid
- HCQ253CKVK
- DL-allothreonine
- Threonine, allo-
- H-DL-allo-Thr-OH
- l-(+)-allothreonine
- (2S,3S)-2-Amino-3-hydr
- (2S,3S)-2-azaniumyl-3-hydroxy-butanoate
- 9F03AEE4-59DA-4E42-B83D-06EE4AF23EAF
- 29NAP6417F
- AKOS015924200
- (2S,3S)-2-ammonio-3-hydroxybutanoate
- 144-98-9
- L-allo-Threonine, 99%
- HY-W008315
- MFCD00064268
- EN300-73665
- BUTANOIC ACID, 2-AMINO-3-ALLO-HYDROXY-
- DTXSID301030659
- (2S,3S)-2-amino-3-hydroxybutanoate
- Allothreonine, DL-
- Z1162448524
- (S)-ALLOTHREONINE
- L-allo-Threonine, puriss., >=99.0% (TLC)
- A819689
- W-107016
- AM82272
- Q27103859
- (2s,3s)-(+)-2-amino-3-hydroxybutyric acid
- AC-22377
- (2s 3s)-(+)-2-amino-3-hydroxybutyric acid
- C05519
- BCP08009
- Allothreonine, L-
- AYFVYJQAPQTCCC-HRFVKAFMSA-N
- 28954-12-3
- CS-W008315
- CHEBI:28718
- UNII-HCQ253CKVK
- L-
- DTXSID10183151
- 4-04-00-03170 (Beilstein Handbook Reference)
- NS00074066
- AS-12250
- EINECS 249-327-2
- BRN 1721645
- NSC-41828
- SCHEMBL117301
- CHEMBL59238
- NSC 206283
- NSC-206283
- thr
- (2s,3s)-2-amino-3-hydroxy-butyric acid
- (S)-ALLO-THREONINE
- A1519
- +Expand
- MDL： MFCD00064268
- InChIKey： AYFVYJQAPQTCCC-HRFVKAFMSA-N
- Inchi： 1S/C4H9NO3/c1-2(6)3(5)4(7)8/h2-3,6H,5H2,1H3,(H,7,8)/t2-,3-/m0/s1
- SMILES： O([H])[C@@]([H])(C([H])([H])[H])[C@@]([H])(C(=O)O[H])N([H])[H]
- BRN： 1721645

Computed Properties

Exact Mass: 119.05800
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 119.058
Heavy Atom Count: 8
Complexity: 93.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -2.9
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 83.6

Experimental Properties

LogP: -0.52060
PSA: 83.55000
Refractive Index: 1.507
Boiling Point: 345.8℃ at 760 mmHg
Melting Point: 272 °C (dec.) (lit.)
Flash Point: 162.9 °C
Color/Form: White to Yellow Solid
Solubility: Not determined
Specific Rotation: 9 º (c=2, H2O)
Optical Activity: [α]23/D +9.0°, c = 2 in H2O
Density: 1.307

L-allo-Threonine Security Information

RTECS：BA4055000
WGK Germany：3
Safety Term：S24/25
Safety Instruction： S24/25
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature
Signal Word：Warning

L-allo-Threonine Customs Data

HS CODE：2922509090
Customs Data：

China Customs Code:
2922509090

Overview:

2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

L-allo-Threonine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I5UN-250mg	L(+)-allo-Threonine	28954-12-3	97%	250mg	$4.00	2024-05-06
A2B Chem LLC	AI46591-250mg	L-Allo-threonine	28954-12-3	97%	250mg	$4.00	2024-04-20
AAPPTec	AHT103-1g	H-allo-Thr-OH	28954-12-3		1g	$65.00	2024-07-19
Ambeed	A229838-250mg	H-allo-Thr-OH	28954-12-3	97%	250mg	$5.0	2024-05-31
Apollo Scientific	BIT0901-1g	L-allo-Threonine	28954-12-3		1g	£295.00	2023-08-31
AstaTech	20600-1/G	L(+)-ALLO-THREONINE	28954-12-3	97%	1g	$24	2023-09-18
ChemScence	CS-W008315-1g	L-Allothreonine	28954-12-3	≥98.0%	1g	$20.0	2022-04-27
Enamine	EN300-73665-0.05g	(2S,3S)-2-amino-3-hydroxybutanoic acid	28954-12-3	95%	0.05g	$19.0	2023-04-20
eNovation Chemicals LLC	D693466-5g	L-allo-Threonine	28954-12-3	98%	5g	$140	2021-09-24
Fluorochem	036334-1g	L(+)-allo-Threonine	28954-12-3	97%	1g	￡37.00	2022-02-28

L-allo-Threonine Suppliers

HU ZHOU TIAN RUI Biotechnology Co., Ltd.

Audited Supplier

(CAS:28954-12-3)

MR./MRS.:CHEN HUAN BIN

Phone:17757221717

Email:lula119@163.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:28954-12-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:28954-12-3)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:28954-12-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

L-allo-Threonine Related Literature

1. General method for the asymmetric synthesis of anti-diastereoisomers of β-substituted L-2-aminobutanoic acids via chiral nickel(II) Schiff's base complexes of dehydroaminobutanoic acid. X-Ray crystal and molecular structure of the nickel(II) complex of the Schiff's base from [(benzylprolyl)amino]benzophenone and dehydroaminobutanoic acid

Yuri N. Belokon',Ashot S. Sagyan,Silva A. Djamgaryan,Vladimir I. Bakhmutov,Sergei V. Vitt,Andrei S. Batsanov,Yuri T. Struchkov,Vasili M. Belikov J. Chem. Soc. Perkin Trans. 1 1990 2301
2. Stereochemical course of the decarboxylation of 2-amino-2-methylmalonic acid by serine hydroxymethyltransferase

Neil R. Thomas,Verne Schirch,David Gani J. Chem. Soc. Perkin Trans. 1 1993 2925
3. A new d-threonine aldolase as a promising biocatalyst for highly stereoselective preparation of chiral aromatic β-hydroxy-α-amino acids

Qijia Chen,Xi Chen,Yunfeng Cui,Jie Ren,Wei Lu,Jinhui Feng,Qiaqing Wu,Dunming Zhu Catal. Sci. Technol. 2017 7 5964
4. Thermal deformations of crystal structures formed in the systems of malic acid enantiomers and l-valine–l-isoleucine enantiomers

Elena N. Kotelnikova,Anton I. Isakov,Heike Lorenz CrystEngComm 2018 20 2562
5. Lattice and thermodynamic characteristics of N-stearoyl-allo-threonine monolayers

G. Brezesinski,R. Rudert,D. Vollhardt Phys. Chem. Chem. Phys. 2020 22 2783
6. Methyl group configuration on acyclic threoninol nucleic acids (aTNAs) impacts supramolecular properties

Keiji Murayama,Hiromu Kashida,Hiroyuki Asanuma Org. Biomol. Chem. 2022 20 4115
7. Syntheses of isotopically labelled L-α-amino acids with an asymmetric centre at C-3

John R. Harding,Rachael A. Hughes,Nicholas M. Kelly,Andrew Sutherland,Christine L. Willis J. Chem. Soc. Perkin Trans. 1 2000 3406
8. Enzymatic asymmetric synthesis of chiral amino acids

Ya-Ping Xue,Cheng-Hao Cao,Yu-Guo Zheng Chem. Soc. Rev. 2018 47 1516
9. PLP-dependent enzymes as important biocatalysts for the pharmaceutical, chemical and food industries: a structural and mechanistic perspective

Juliana F. Rocha,André F. Pina,Sérgio F. Sousa,Nuno M. F. S. A. Cerqueira Catal. Sci. Technol. 2019 9 4864
10. Recent progress on the chemical synthesis of bacterial non-2-ulosonic acids

Xing Guo,Pengfei Li,Han Liu,Xuechen Li Org. Chem. Front. 2023 10 3429

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

28954-12-3 (L-allo-Threonine) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:28954-12-3)L(+)-allo-Threonine

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Amadis Chemical Company Limited

(CAS:28954-12-3)L-allo-Threonine

Purity:99%/99%

Quantity:100g/500g

Price($):195.0/976.0

Cas no 28954-12-3 (L-allo-Threonine)

L-allo-Threonine Properties

Names and Identifiers

Computed Properties

Experimental Properties

L-allo-Threonine Security Information

L-allo-Threonine Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

L-allo-Threonine Price

L-allo-Threonine Suppliers

L-allo-Threonine Related Literature

Related Categories

28954-12-3 (L-allo-Threonine) Related Products